(4E)-2-(4-methoxyphenyl)-4-[(3-methoxyphenyl)imino]-4H-chromen-6-ol

• Molecular Formula: C23H19NO4
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-4-(3-methoxyphenyl)iminochromen-6-ol
• InChI: InChI=1S/C23H19NO4/c1-26-18-9-6-15(7-10-18)23-14-21(20-13-17(25)8-11-22(20)28-23)24-16-4-3-5-19(12-16)27-2/h3-14,25H,1-2H3
• InChI Key: RZSVCRJDCUYXPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC3=CC(=CC=C3)OC)C4=C(O2)C=CC(=C4)O

Description

The compound "(4E)-2-(4-methoxyphenyl)-4-[(3-methoxyphenyl)imino]-4H-chromen-6-ol" is a chromene derivative characterized by a hydroxyl group at position 6, a 4-methoxyphenyl substituent at position 2, and an imino group at position 4 linked to a 3-methoxyphenyl moiety. The (4E) configuration denotes the trans geometry of the imino group, which influences molecular conformation and intermolecular interactions. Chromene derivatives are widely studied for their diverse applications, including medicinal chemistry and materials science, owing to their electronic properties and structural versatility .

Biological Activity

(4E)-2-(4-methoxyphenyl)-4-[(3-methoxyphenyl)imino]-4H-chromen-6-ol, a compound belonging to the chromenol family, has garnered interest due to its potential biological activities. This article delves into its biological effects, mechanisms of action, and relevant studies that highlight its significance in pharmacology.

• Molecular Formula : C24H21NO4
• Molecular Weight : 387.44 g/mol
• InChIKey : XVPATPSHYCVBDN-NJNXFGOHSA-N

Antioxidant Properties

The compound exhibits notable antioxidant activity, which is crucial for mitigating oxidative stress-related damage in cells. Its structure allows it to scavenge free radicals effectively, thereby preventing cellular damage. Studies have demonstrated that chromenols can inhibit lipid peroxidation and quench reactive oxygen species (ROS), contributing to their protective effects against various diseases .

Anti-inflammatory Effects

Research indicates that (4E)-2-(4-methoxyphenyl)-4-[(3-methoxyphenyl)imino]-4H-chromen-6-ol possesses anti-inflammatory properties. It has been shown to inhibit cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory response. In vitro studies suggest that the compound may reduce the production of pro-inflammatory cytokines, thus offering therapeutic potential in inflammatory conditions .

Cytotoxic Activity

The compound has also been evaluated for its cytotoxic effects against cancer cell lines. Preliminary results indicate that it may induce apoptosis in specific cancer types, such as breast cancer cells (MCF-7). The mechanism appears to involve the modulation of apoptotic pathways, although further studies are needed to elucidate the precise molecular interactions .

Structure-Activity Relationship (SAR)

The biological activity of chromenols like this compound is influenced by their structural characteristics. Modifications in the phenolic and imino groups can significantly affect their potency and selectivity towards biological targets. For instance, the presence of methoxy groups enhances lipophilicity and may improve bioavailability and interaction with cellular membranes .

Case Studies

Study	Findings
Antioxidant Activity	Demonstrated significant inhibition of lipid peroxidation in vitro with an IC50 value indicating effective scavenging of ROS .
Anti-inflammatory Effects	Inhibition of COX enzymes was confirmed through enzyme assays, showing a dose-dependent reduction in inflammatory markers .
Cytotoxicity	MCF-7 cell line studies revealed IC50 values suggesting moderate cytotoxicity, with indications of apoptosis induction through caspase activation .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Chromene Derivatives

Compound Name	Substituent Positions	Key Functional Groups	Notable Properties/Applications	References
(4E)-2-(4-methoxyphenyl)-4-[(3-methoxyphenyl)imino]-4H-chromen-6-ol	2, 4, 6	Hydroxyl (C6), methoxy (C2, C4-imino phenyl), imino (C4)	Potential chelating agent, hypothesized bioactivity (inferred from analogs)	-
3-hydroxy-2-(4-methoxyphenyl)-6-propionyl-4H-chromen-4-one (HMPC)	2, 3, 6	Hydroxyl (C3), methoxy (C2 phenyl), propionyl (C6)	Spectrophotometric determination of Mo(VI) via chelation
3-chloro-N-[(4E)-6-chloro-2-(4-methoxyphenyl)-4H-chromen-4-ylidene]-4-methoxyaniline	2, 3, 4, 6	Chloro (C3, C6), methoxy (C2 phenyl, C4-imino phenyl), imino (C4)	Bioactive (e.g., saringosterol analogs; antimicrobial/anti-inflammatory)
7-hydroxy-3-(4-hydroxyphenyl)-6-methoxy-4H-chromen-4-one	3, 6, 7	Hydroxyl (C7, C3 phenyl), methoxy (C6)	Isoflavone derivative; antioxidant/estrogenic activity

Key Observations :

• Substituent Diversity : The target compound lacks chlorine or propionyl groups present in analogs, which may reduce toxicity and alter metal-binding affinity compared to HMPC and chlorinated derivatives .
• Imino vs.
• Hydroxyl Position : The hydroxyl at C6 in the target compound contrasts with C3/C7 hydroxyls in analogs, likely affecting solubility and redox properties.

Functional Group Analysis and Electronic Effects

• Methoxy Groups: The 4-methoxyphenyl (C2) and 3-methoxyphenyl (imino) substituents provide electron-donating effects, increasing aromatic ring electron density. This may enhance stability and interaction with biological targets compared to chlorinated analogs .
• Hydroxyl Group: The C6 hydroxyl could act as a hydrogen-bond donor, improving aqueous solubility relative to HMPC’s propionyl group .
• Imino Geometry: The (4E) configuration may sterically hinder interactions compared to non-planar analogs, influencing crystallographic packing or receptor binding .